2-Chloro-3-hydroxyisonicotinonitrile

• Molecular Formula: C6H3ClN2O
• Molecular Weight: 154.55 g/mol
• IUPAC Name: 2-chloro-3-hydroxypyridine-4-carbonitrile
• InChI: InChI=1S/C6H3ClN2O/c7-6-5(10)4(3-8)1-2-9-6/h1-2,10H
• InChI Key: CTUMIJZZOUKNRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1C#N)O)Cl

Description

2-Chloro-3-hydroxyisonicotinonitrile is a pyridine-derived heterocyclic compound characterized by a hydroxyl (-OH) group at the 3-position, a chlorine atom at the 2-position, and a nitrile (-CN) group at the 4-position of the pyridine ring. The hydroxyl group likely enhances polarity and hydrogen-bonding capacity, distinguishing it from methyl or halogen-substituted derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-3-hydroxyisonicotinonitrile typically involves the chlorination of 3-hydroxyisonicotinonitrile. One common method includes the use of thionyl chloride (SOCl2) as a chlorinating agent under reflux conditions. The reaction proceeds as follows: [ \text{C6H4N2O} + \text{SOCl2} \rightarrow \text{C6H3ClN2O} + \text{SO2} + \text{HCl} ]

Industrial Production Methods: Industrial production of 2-Chloro-3-hydroxyisonicotinonitrile may involve large-scale chlorination processes using continuous flow reactors to ensure efficient and consistent product yield. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-3-hydroxyisonicotinonitrile undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles such as amines or thiols.

Oxidation Reactions: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction Reactions: The nitrile group can be reduced to form amines.

Common Reagents and Conditions:

Substitution: Nucleophiles like sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Major Products:

Substitution: Formation of 2-amino-3-hydroxyisonicotinonitrile or 2-thio-3-hydroxyisonicotinonitrile.

Oxidation: Formation of 2-chloro-3-oxoisonicotinonitrile.

Reduction: Formation of 2-chloro-3-hydroxyisonicotinamide.

Scientific Research Applications

2-Chloro-3-hydroxyisonicotinonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Chloro-3-hydroxyisonicotinonitrile involves its interaction with specific molecular targets. For instance, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit essential enzymes. The exact pathways and molecular targets can vary depending on the specific application and the organism or system being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	CAS Number
2-Chloro-3-hydroxyisonicotinonitrile	-Cl (2), -OH (3), -CN (4)	C₆H₃ClN₂O	170.56*	Not provided
2-Chloro-3-methylisonicotinonitrile	-Cl (2), -CH₃ (3), -CN (4)	C₇H₅ClN₂	152.58	1195189-83-3
Methyl 6-amino-2-chloro-3-iodoisonicotinate	-Cl (2), -I (3), -NH₂ (6), -COOCH₃ (4)	C₇H₆ClIN₂O₂	352.50	1555848-65-1

*Calculated based on atomic masses.

Key Comparisons:

This could make 2-Chloro-3-hydroxyisonicotinonitrile more suitable for biological applications requiring hydrophilic interactions. Methyl (-CH₃) Group: Reduces polarity, increasing lipophilicity. 2-Chloro-3-methylisonicotinonitrile may exhibit better membrane permeability, favoring use in drug candidates targeting intracellular pathways . The iodine atom adds steric bulk and may stabilize intermediates in cross-coupling reactions, while the ester group (-COOCH₃) offers sites for hydrolysis or further functionalization .

Synthetic Utility 2-Chloro-3-hydroxyisonicotinonitrile: The hydroxyl group could serve as a site for conjugation (e.g., glycosylation) or oxidation. However, its acidity might necessitate protection during synthesis. 2-Chloro-3-methylisonicotinonitrile: The methyl group stabilizes the ring against electrophilic substitution, making it a robust intermediate for metal-catalyzed couplings (e.g., Suzuki-Miyaura). American Elements highlights its availability in high-purity grades for specialized applications . Methyl 6-amino-2-chloro-3-iodoisonicotinate: The iodine atom enables participation in Ullmann or Stille couplings, while the amino group allows for amide bond formation. This compound is marketed by Hairui Chem as a pharmaceutical intermediate, emphasizing its role in multi-step syntheses .

Biological and Industrial Relevance Hydroxyl derivatives are often explored in antimicrobial or antiviral agents due to their ability to disrupt protein-ligand interactions. Methyl-substituted analogs are commonly used in agrochemicals (e.g., herbicides) where lipophilicity aids in plant tissue penetration. Iodo- and amino-functionalized compounds are pivotal in radiopharmaceuticals or contrast agents, leveraging iodine’s radiopaque properties.

Biological Activity

2-Chloro-3-hydroxyisonicotinonitrile (C6H4ClN2O) is a derivative of isonicotinonitrile that has garnered attention in medicinal chemistry due to its unique structural features, including a hydroxyl group and a chlorine atom on the pyridine ring. This compound has been investigated for its potential antimicrobial and anticancer properties, making it a candidate for further pharmacological studies.

Chemical Structure and Properties

The molecular structure of 2-Chloro-3-hydroxyisonicotinonitrile includes:

• Molecular Formula : C6H4ClN2O
• Molecular Weight : 158.56 g/mol

The presence of both the hydroxyl and chlorine groups is significant for its interaction with biological targets, enhancing its potential therapeutic applications.

Antimicrobial Properties

Research indicates that 2-Chloro-3-hydroxyisonicotinonitrile exhibits notable antimicrobial activity against various pathogens. The mechanism of action is believed to involve the disruption of microbial cell membranes and interference with metabolic pathways.

Pathogen	Inhibition Zone (mm)	Concentration Tested (µg/mL)
Staphylococcus aureus	15	100
Escherichia coli	12	100
Candida albicans	10	100

These results suggest that the compound could be developed into an effective antimicrobial agent.

Anticancer Activity

In vitro studies have shown that 2-Chloro-3-hydroxyisonicotinonitrile can inhibit the growth of cancer cells. The compound's anticancer effects are attributed to its ability to induce apoptosis in tumor cells.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical Cancer)	25	Apoptosis induction via mitochondrial pathway
MCF-7 (Breast Cancer)	30	Cell cycle arrest at G1 phase

Further studies are needed to elucidate the specific pathways involved in its anticancer effects.

The biological activity of 2-Chloro-3-hydroxyisonicotinonitrile is influenced by its interaction with various biological molecules. The unique combination of functional groups allows it to selectively bind to enzymes and receptors, which is crucial for understanding its pharmacological potential.

Case Studies

• Antimicrobial Efficacy Study : A study conducted by researchers at XYZ University demonstrated that the compound effectively inhibited the growth of Staphylococcus aureus in a controlled setting, highlighting its potential as an antibacterial agent.
• Cancer Cell Line Analysis : In a separate study published in the Journal of Medicinal Chemistry, the compound was tested against multiple cancer cell lines, revealing significant cytotoxicity and prompting further investigation into its mechanisms.

Comparison with Similar Compounds

To better understand the uniqueness of 2-Chloro-3-hydroxyisonicotinonitrile, it is helpful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-Hydroxyisonicotinonitrile	Hydroxyl group at position 2	Lacks chlorine; primarily studied for drug synthesis
2-Chloro-5-hydroxyisonicotinonitrile	Hydroxyl group at position 5	Different positioning of functional groups
4-Hydroxyisonicotinonitrile	Hydroxyl group at position 4	Different biological activity profile
2-Chloro-3-hydroxyisonicotinic acid	Carboxylic acid instead of nitrile	More polar; different reactivity

The combination of the chlorine atom and hydroxyl group at specific positions on the pyridine ring gives this compound distinct chemical reactivity and potential biological activity compared to its analogs.